Cas no 2171224-41-0 ((3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171224-41-0
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6148958
• PubChem ID: 165877558
• Update Time: 2025-05-20

(3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• EN300-1576896
• 2171224-41-0
• (3S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid

• Inchi： 1S/C26H24N2O5/c1-16(14-24(29)30)27-25(31)17-10-12-18(13-11-17)28-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23H,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-/m0/s1
• InChI Key： RMNUDXXMYCIZIR-INIZCTEOSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Compound CAS No. 2171224-41-0: (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic Acid

The compound with CAS number 2171224-41-0, known as (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a phenylformamido moiety, and a butanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during chemical reactions.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and advanced protecting group strategies. The (3S) configuration at the butanoic acid backbone is critical for its biological activity and selectivity. This stereochemistry ensures that the compound interacts specifically with target molecules, making it invaluable in drug discovery and development.

The phenylformamido group within the molecule contributes to its unique electronic properties and reactivity. This group facilitates interactions with biological systems, particularly in enzyme inhibition studies and receptor binding assays. Recent research has highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the construction of (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid involves a multi-step process that combines peptide coupling techniques with stereochemical control. The use of the Fmoc group allows for efficient protection and deprotection steps, ensuring high yields and purity. This compound serves as a versatile building block for constructing larger biomolecules, such as peptides and proteins, with defined stereochemistry.

From an applications perspective, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Its compatibility with various drug delivery platforms makes it a valuable tool in nanotechnology and targeted therapy. Additionally, its role in combinatorial chemistry has expanded its utility in high-throughput screening campaigns aimed at discovering new drug candidates.

Recent studies have also explored the environmental impact of synthesizing such compounds. Researchers have developed greener synthetic routes that minimize waste and reduce energy consumption. These advancements not only enhance the sustainability of chemical processes but also align with global efforts to promote eco-friendly practices in pharmaceutical manufacturing.

In conclusion, (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid represents a significant advancement in modern organic chemistry. Its intricate structure, combined with cutting-edge synthetic techniques and diverse applications, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, its impact on science and medicine is expected to grow exponentially.